4-(2-Benzyloxyphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2-phenylmethoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C19H15NO3/c21-19(22)17-12-20-11-10-15(17)16-8-4-5-9-18(16)23-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,21,22)
• InChI Key: DYUMLMNWEVKVCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=C(C=NC=C3)C(=O)O
• Molecular Formula: C19H15NO3
• DSSTOX Substance ID: DTXSID60692783
• Molecular Weight: 305.3 g/mol
• CAS RN: 1261974-77-9

Description

4-(2-Benzyloxyphenyl)nicotinic acid (4-BPA) is a synthetic organic compound that has recently been studied for its potential applications in scientific research. 4-BPA is a chiral molecule, meaning that it has two non-superimposable mirror images of itself, and is available in 95% purity. This compound has been used in a variety of studies, ranging from biochemical and physiological research to lab experiments.

Scientific Research Applications

4-(2-Benzyloxyphenyl)nicotinic acid, 95% has been studied for its potential applications in scientific research. It has been used as a ligand in studies of the interaction between proteins and other molecules, as well as in studies of the structure and function of proteins. It has also been used to study the effects of various drugs on the body, and to investigate the role of various enzymes in biochemical processes. Additionally, 4-(2-Benzyloxyphenyl)nicotinic acid, 95% has been used in lab experiments to study the effects of different compounds on cell cultures.

Mechanism of Action

The mechanism of action of 4-(2-Benzyloxyphenyl)nicotinic acid, 95% is not well understood. However, it is believed to act as an agonist at nicotinic acetylcholine receptors, which are involved in a variety of physiological processes. 4-(2-Benzyloxyphenyl)nicotinic acid, 95% is also believed to interact with other proteins and enzymes, leading to changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Benzyloxyphenyl)nicotinic acid, 95% have been studied in both animal and human studies. In animal studies, 4-(2-Benzyloxyphenyl)nicotinic acid, 95% has been shown to have effects on the nervous system, including changes in the release of various neurotransmitters. It has also been shown to have effects on the cardiovascular system, including changes in heart rate and blood pressure. In human studies, 4-(2-Benzyloxyphenyl)nicotinic acid, 95% has been shown to have effects on metabolism, including changes in glucose and lipid levels. It has also been shown to affect the immune system, leading to changes in inflammatory markers.

Advantages and Limitations for Lab Experiments

4-(2-Benzyloxyphenyl)nicotinic acid, 95% has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is available in 95% purity, making it suitable for use in a variety of experiments. Additionally, it can be synthesized in a few different ways, depending on the desired outcome. However, 4-(2-Benzyloxyphenyl)nicotinic acid, 95% also has some limitations. It is a chiral molecule, so it can be difficult to separate the two enantiomers. Additionally, its mechanism of action is not well understood, so it can be difficult to predict its effects in different experimental conditions.

Future Directions

There are a number of potential future directions for 4-(2-Benzyloxyphenyl)nicotinic acid, 95% research. One potential direction is to further investigate its mechanism of action and its effects on various biochemical and physiological processes. Additionally, further research could be done to investigate the effects of 4-(2-Benzyloxyphenyl)nicotinic acid, 95% in different experimental conditions, as well as its interactions with other proteins and enzymes. Finally, further studies could be done to investigate the potential therapeutic applications of 4-(2-Benzyloxyphenyl)nicotinic acid, 95%, such as its use as a drug or as a supplement.

Synthesis Methods

4-(2-Benzyloxyphenyl)nicotinic acid, 95% can be synthesized in a few different ways, depending on the desired outcome. One common method is the reaction of 2-benzyloxybenzaldehyde with nicotinic acid in the presence of a catalyst, such as sodium hydroxide, followed by acidification. This reaction produces a mixture of the two enantiomers of 4-(2-Benzyloxyphenyl)nicotinic acid, 95%, which can then be separated by chromatography. Another method involves the reaction of 2-benzyloxybenzaldehyde and nicotinic acid in the presence of a strong acid, such as sulfuric acid, followed by purification with a silica gel column. This method yields a single enantiomer of 4-(2-Benzyloxyphenyl)nicotinic acid, 95%, which is the desired outcome for some applications.